Cas no 2227707-16-4 ((2S)-1-amino-3-propylhexan-2-ol)

• Product Name: (2S)-1-amino-3-propylhexan-2-ol
• CAS No: 2227707-16-4
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6448360
• PubChem ID: 165612336
• Update Time: 2025-10-28

(2S)-1-amino-3-propylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-3-propylhexan-2-ol
• EN300-1733553
• 2227707-16-4

• Inchi： 1S/C9H21NO/c1-3-5-8(6-4-2)9(11)7-10/h8-9,11H,3-7,10H2,1-2H3/t9-/m1/s1
• InChI Key： HFCSUDVNDHNLRN-SECBINFHSA-N
• SMILES： O[C@H](CN)C(CCC)CCC

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-1-amino-3-propylhexan-2-ol

Research Brief on (2S)-1-amino-3-propylhexan-2-ol (CAS: 2227707-16-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound (2S)-1-amino-3-propylhexan-2-ol (CAS: 2227707-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development. Recent studies highlight its utility as a chiral building block for the synthesis of complex bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2S)-1-amino-3-propylhexan-2-ol serves as a key intermediate in the synthesis of potent γ-aminobutyric acid (GABA) receptor agonists. The stereospecificity of this compound was found to be crucial for its biological activity, with the (2S)-enantiomer showing significantly higher binding affinity compared to its (2R)-counterpart. Molecular docking studies revealed that the propylhexanol moiety interacts with a hydrophobic pocket in the GABAA receptor, while the amino group forms critical hydrogen bonds with key residues in the binding site.

Another significant advancement was reported in ACS Chemical Biology, where (2S)-1-amino-3-propylhexan-2-ol was incorporated into the structure of novel histone deacetylase (HDAC) inhibitors. The researchers found that the introduction of this chiral amino alcohol moiety improved both the selectivity and pharmacokinetic properties of their lead compounds. Particularly noteworthy was the enhanced blood-brain barrier penetration observed in animal models, suggesting potential applications in central nervous system disorders. The study also provided detailed structure-activity relationship (SAR) data, establishing optimal chain lengths and substitution patterns for maximum efficacy.

Recent patent literature (WO2023056321) describes innovative synthetic routes to (2S)-1-amino-3-propylhexan-2-ol, featuring improved yields and enantiomeric purity. The patented process employs asymmetric hydrogenation of a corresponding ketone precursor using a chiral ruthenium catalyst, achieving >99% ee with reduced environmental impact compared to traditional resolution methods. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical development.

Emerging applications in radiopharmaceuticals have also been reported, with (2S)-1-amino-3-propylhexan-2-ol serving as a versatile scaffold for the development of PET tracers. A 2024 study in Nuclear Medicine and Biology demonstrated successful labeling with fluorine-18, creating a probe for imaging neuroinflammation. The compound's metabolic stability and favorable biodistribution profile make it particularly suitable for this application, opening new avenues for diagnostic imaging.

In conclusion, (2S)-1-amino-3-propylhexan-2-ol (CAS: 2227707-16-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic improvements and growing understanding of its biological interactions, position it as a valuable tool for drug discovery. Future research directions may explore its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutic agents. The compound's development trajectory suggests it will continue to be an important focus in chemical biology research in the coming years.